(Z)-ethyl 3-(3-(benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl)-2-cyanoacrylate

• IUPAC Name: ethyl (Z)-3-[3-(1-benzofuran-2-yl)-1-phenylpyrazol-4-yl]-2-cyanoprop-2-enoate
• InChI: InChI=1S/C23H17N3O3/c1-2-28-23(27)17(14-24)12-18-15-26(19-9-4-3-5-10-19)25-22(18)21-13-16-8-6-7-11-20(16)29-21/h3-13,15H,2H2,1H3/b17-12-
• InChI Key: DNCRGXPAUJDBNS-ATVHPVEESA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CN(N=C1C2=CC3=CC=CC=C3O2)C4=CC=CC=C4)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CN(N=C1C2=CC3=CC=CC=C3O2)C4=CC=CC=C4)/C#N
• Molecular Formula: C23H17N3O3
• Molecular Weight: 383.4 g/mol

Description

Benzofuran is a heterocyclic compound that is found in various natural products and synthetic compounds. It has a wide range of biological and pharmacological applications. Pyrazole is another organic compound with a five-membered ring, which contains two nitrogen atoms. Compounds containing a pyrazole ring have been used in the synthesis of a wide range of therapeutic agents.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. One common method involves the reaction of salicylaldehyde and chloroacetic acid. Pyrazole compounds can be synthesized from alpha,beta-unsaturated carbonyl compounds with hydrazine.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused five-membered and six-membered ring, with an oxygen atom in the five-membered ring. Pyrazole has a five-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Benzofuran and its derivatives are involved in a wide range of chemical reactions, owing to the reactivity of the furan ring. Pyrazole and its derivatives can also undergo various chemical reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran and pyrazole derivatives depend on their specific structures. For example, benzofuran is a colorless liquid at room temperature with a pleasant odor.

Scientific Research Applications

Synthesis of Functionalized Benzofurans

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Pharmacological Applications

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Natural Source of Drugs

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Anti-Hepatitis C Virus Activity

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Anticancer Agents

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Synthesis of Complex Benzofuran Derivatives

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Construction of Benzofuran Rings

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Drug Prospects

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Mechanism of Action

The mechanism of action of benzofuran and pyrazole derivatives can vary widely depending on their chemical structure and the target they interact with.

Safety and Hazards

Like all chemicals, benzofuran and pyrazole derivatives should be handled with care. They should be used in a well-ventilated area and contact with skin and eyes should be avoided.

Future Directions

Benzofuran and pyrazole derivatives have a wide range of applications in medicinal chemistry and drug discovery. They are being studied for their potential use in the treatment of various diseases.